Cas no 474-68-0 (Episterol)

Episterol structure
Product Name:Episterol
Episterol Properties
Names and Identifiers
-
- Ergosta-7,24(28)-dien-3-ol,(3b,5a)-
- ergosta-7,24(28)-dien-3-ol, (3beta,5alpha)-
- Episterol
- (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
- CHEBI:23929
- 5a-ergosta-7,24(28)-dien-3b-ol
- (3beta,5alpha)-ergosta-7,24(28)-dien-3-ol
- LMST01030115
- DTXSID40963827
- Q61014523
- 474-68-0
- 24-methylene-cholest-7-en-3beta-ol
- 5alpha-ergosta-7,24(28)-dien-3beta-ol
- Ergosta-7,24(28)-dien-3-ol
- 9xi-episterol
- 24-Methyl-5a-cholesta-7,24(28)-dien-3ss-ol; 24-Methylene-5a-cholest-7-en-3ss-ol; 24-Methylenecholesta-7,24(28)-dien-3ss-ol; Episterin; Episterol; ?7,24(28)-Ergostadienol
- (3S,5S,9R,10S,13R,14R,17R)-10,13-dimethyl-17-((2R)-6-methyl-5-methylideneheptan-2-yl)-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
- DTXCID201391557
-
- InChIKey: BTCAEOLDEYPGGE-LPWCLQGBSA-N
- Inchi: InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h10,18,20-22,24-26,29H,3,7-9,11-17H2,1-2,4-6H3/t20-,21+,22+,24-,25+,26?,27+,28-/m1/s1
- SMILES: CC(C(CC[C@H]([C@H]1CC[C@H]2C3=CC[C@H]4C[C@H](CC[C@]4(C)C3CC[C@]12C)O)C)=C)C
Computed Properties
- Exact Mass: 398.35508
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 5
- Monoisotopic Mass: 398.355
- Heavy Atom Count: 29
- Complexity: 659
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 8.4
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- PSA: 20.23
- Refractive Index: 1.528
- Boiling Point: 489.1°C at 760 mmHg
- Flash Point: 213.5°C
- Density: 0.98
Episterol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AG23600-1mg |
episterol |
474-68-0 | 1mg |
$1347.00 | |||
TRC | E588710-0.25mg |
Episterol |
474-68-0 | 0.25mg |
$ 315.00 | 2023-01-11 |
Episterol Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:474-68-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Episterol Related Literature
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Ploi Yibmantasiri,Peter W. Bircham,David R. Maass,David S. Bellows,Paul H. Atkinson Mol. BioSyst. 2014 10 128
-
Nils Christian,Patrick May,Stefan Kempa,Thomas Handorf,Oliver Ebenh?h Mol. BioSyst. 2009 5 1889
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Daniel Jiménez-Teja,Rosario Hernández-Galán,Isidro González Collado Nat. Prod. Rep. 2006 23 108
-
Legna Colina-Vegas,Joseane Lima Prado Godinho,Thallita Coutinho,Rodrigo S. Correa,Wanderley de Souza,Juliany Cola Fernandes Rodrigues,Alzir Azevedo Batista,Maribel Navarro New J. Chem. 2019 43 1431
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J. R. Merchant,J. R. Patell J. Chem. Soc. C 1969 1544
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6. Investigations on the biosynthesis of steroids and terpenoids. Part VI. The sterols of yeastD. H. R. Barton,U. M. Kempe,D. A. Widdowson J. Chem. Soc. Perkin Trans. 1 1972 513
-
7. Investigations on the biosynthesis of steroids and terpenoids. Part VI. The sterols of yeastD. H. R. Barton,U. M. Kempe,D. A. Widdowson J. Chem. Soc. Perkin Trans. 1 1972 513
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D. M. Harrison Nat. Prod. Rep. 1985 2 525
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9. 213. The application of the method of molecular rotation differences to steroids. Part I. Naturally occurring sterols and their simple derivativesD. H. R. Barton J. Chem. Soc. 1945 813
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10. Biosynthesis of terpenes and steroids. Part IX. The sterols of some mutant yeasts and their relationship to the biosynthesis of ergosterolDerek H. R. Barton,John E. T. Corrie,David A. Widdowson,Martin Bard,Robin A. Woods J. Chem. Soc. Perkin Trans. 1 1974 1326
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
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